Cas no 2639375-62-3 (rac-tert-butyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate)

• Product Name: rac-tert-butyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate
• CAS No: 2639375-62-3
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5639667
• PubChem ID: 165899824
• Update Time: 2025-05-20

rac-tert-butyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27784127
• rac-tert-butyl 3-{[(1R,2R)-2-aminocyclopentyl]oxy}propanoate
• 2639375-62-3
• rac-tert-butyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(14)7-8-15-10-6-4-5-9(10)13/h9-10H,4-8,13H2,1-3H3/t9-,10-/m1/s1
• InChI Key： APRBUCAIQYENBR-NXEZZACHSA-N
• SMILES： O(CCC(=O)OC(C)(C)C)[C@@H]1CCC[C@H]1N

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.6Ų

Additional information on rac-tert-butyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate

Rac-Tert-Butyl 3-{(1R,2R)-2-Aminocyclopentyloxy}Propanoate: A Comprehensive Overview

Rac-Tert-Butyl 3-{(1R,2R)-2-Aminocyclopentyloxy}Propanoate is a compound with the CAS number 2639375-62-3, which has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a tert-butyl ester group with a cyclopentane ring containing an amino group. The stereochemistry of the compound, specifically the (1R,2R) configuration, plays a crucial role in its chemical properties and potential applications.

The synthesis of rac-tert-butyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the synthesis of this compound, making it more accessible for large-scale production. The use of enantioselective reactions has been pivotal in ensuring the stereochemical integrity of the molecule, which is essential for its intended applications.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its structure allows for further functionalization, enabling chemists to explore its utility in drug discovery and material science. For instance, the amino group can be modified to introduce various functionalities, while the ester group provides stability and solubility properties that are desirable in many chemical systems.

Recent studies have also highlighted the importance of tert-butyl esters in protecting carboxylic acids during organic synthesis. The stability of these esters under various reaction conditions makes them ideal for use in multi-step synthesis protocols. Furthermore, the cyclopentane ring introduces rigidity into the molecule, which can influence its physical properties and reactivity. This combination of features makes rac-tert-butyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate a versatile compound with wide-ranging applications.

In terms of pharmacological applications, this compound has shown potential as a lead molecule in drug design. Its stereochemistry and functional groups make it an attractive candidate for exploring interactions with biological targets. Recent research has focused on its ability to modulate enzyme activity and cellular signaling pathways, suggesting that it could serve as a precursor for novel therapeutic agents.

The environmental impact of rac-tert-butyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate is another area of interest. Studies have examined its biodegradation patterns and toxicity profiles, providing insights into its safety for industrial and pharmaceutical use. These findings are critical for ensuring that the compound can be used responsibly and sustainably in various applications.

In conclusion, rac-tert-butyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate (CAS No: 2639375-62-3) is a compound with significant potential in organic synthesis and drug discovery. Its unique structure, stereochemistry, and functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing chemical science.